Cas no 100485-12-9 (Runanine)

Runanine structure
Runanine structure
Product Name:Runanine
CAS No:100485-12-9
MF:C21H27NO5
MW:373.4
CID:153256
Update Time:2024-11-04

Runanine Chemical and Physical Properties

Names and Identifiers

    • Hasubanan-6-one,7,8-didehydro-2,3,7,8-tetramethoxy-17-methyl-
    • (-)-Runanine
    • 3a,9b-[1]Buteno-1H-benz[e]indole,hasubanan-6-one deriv.
    • Runanine
    • 8F53QG7MGA
    • Q27270285
    • CID 119026174
    • Inchi: InChI=1S/C21H27NO5/c1-22-9-8-20-12-15(23)18(26-4)19(27-5)21(20,22)7-6-13-10-16(24-2)17(25-3)11-14(13)20/h10-11H,6-9,12H2,1-5H3/t20-,21+/m0/s1
    • InChI Key: FFKKIUDOINNTGR-LEWJYISDSA-N
    • SMILES:

Computed Properties

  • Exact Mass: 373.189
  • Monoisotopic Mass: 373.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 373.4
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57.2

Runanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN6250-5 mg
Runanine
100485-12-9 98%
5mg
¥ 10,200 2023-07-10
TargetMol Chemicals
TN6250-5mg
Runanine
100485-12-9
5mg
¥ 10200 2024-07-19

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